5-(3,4-Dimethoxyphenyl)-2-methylphenol

• IUPAC Name: 5-(3,4-dimethoxyphenyl)-2-methylphenol
• InChI: InChI=1S/C15H16O3/c1-10-4-5-11(8-13(10)16)12-6-7-14(17-2)15(9-12)18-3/h4-9,16H,1-3H3
• InChI Key: PFGYQGJVBOIELB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=C(C=C2)OC)OC)O
• Molecular Formula: C15H16O3
• DSSTOX Substance ID: DTXSID40683912
• Molecular Weight: 244.28 g/mol
• CAS No.: 1261952-12-8

Description

5-(3,4-Dimethoxyphenyl)-2-methylphenol (IUPAC name: 5-(3,4-dimethoxyphenyl)-2-methylphenol) is a phenolic derivative characterized by a benzene ring substituted with a methyl group at the 2-position and a 3,4-dimethoxyphenyl group at the 5-position. The molecular formula is C₁₅H₁₆O₃, with a molecular weight of 244.29 g/mol. The compound’s structure combines lipophilic methoxy groups with a polar phenolic hydroxyl group, enabling diverse interactions in chemical and biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3,4-Dimethoxyphenyl)-2-methylphenol can be achieved through several methods. One common approach involves the reaction of 3,4-dimethoxybenzaldehyde with a suitable methylating agent under basic conditions to form the corresponding methylated product. This intermediate is then subjected to a demethylation reaction to yield the final compound .

Industrial Production Methods

In an industrial setting, the production of 5-(3,4-Dimethoxyphenyl)-2-methylphenol may involve large-scale reactions using similar synthetic routes. The process typically includes the use of catalysts and optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

5-(3,4-Dimethoxyphenyl)-2-methylphenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or other reduced forms.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nitrating agents (e.g., nitric acid) are employed under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce halogenated or nitrated derivatives .

Scientific Research Applications

5-(3,4-Dimethoxyphenyl)-2-methylphenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: It is used in the production of various chemicals and materials, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-(3,4-Dimethoxyphenyl)-2-methylphenol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling.

Altering Gene Expression: Affecting the expression of genes related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional uniqueness of 5-(3,4-Dimethoxyphenyl)-2-methylphenol is best understood by comparing it with analogous compounds. Key comparisons focus on substituent variations, biological activity, and physicochemical properties.

Substituent Variations

Compound Name	Structure/Substituents	Key Differences	Impact on Properties
5-(3,4-Dimethoxyphenyl)-2-methoxyphenol	2-methoxy, 5-(3,4-dimethoxyphenyl)	Methoxy instead of methyl at position 2	Increased polarity, altered solubility
5-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol	2-methyl, 4-methoxy-3-CF₃	Trifluoromethyl group at position 3	Enhanced lipophilicity, metabolic stability
5-(3,4-Dichlorophenyl)furan-2-yl]methanol	Dichlorophenyl + furan-methanol	Chlorine substituents, furan core	Higher reactivity, potential cytotoxicity
5-(3,4-Dimethoxyphenyl)-2-phenyloxazole	Oxazole core with phenyl substituent	Oxazole ring vs. phenol ring	Improved membrane permeability

Physicochemical Properties

Property	5-(3,4-Dimethoxyphenyl)-2-methylphenol	3,4-Dimethoxyphenethylamine	[5-(3,4-Dichlorophenyl)furan-2-yl]methanol
LogP	3.2 (estimated)	1.8	2.9
Water Solubility	Low (~0.1 mg/mL)	Moderate (~10 mg/mL)	Very low (<0.01 mg/mL)
Melting Point	145–147°C	98–100°C	120–122°C

Functional Group Influence

• Methoxy Groups: Enhance lipophilicity and metabolic stability compared to hydroxyl analogs. For example, replacing the 2-methyl group in 5-(3,4-Dimethoxyphenyl)-2-methylphenol with a methoxy (as in 5-(3,4-Dimethoxyphenyl)-2-methoxyphenol) increases polarity but reduces membrane permeability .
• Halogen Substitutions : Chlorine or fluorine substituents (e.g., in dichlorophenyl or trifluoromethyl derivatives) improve binding to hydrophobic enzyme pockets but may increase toxicity .